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Compound of Interest

Compound Name: sodium;perchlorate

Cat. No.: B7801141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of sodium perchlorate

(NaClO₄) in water and various organic solvents. Sodium perchlorate's high solubility in a range

of solvents makes it a versatile compound in numerous applications, including as an electrolyte

in batteries, a chaotropic agent in molecular biology, and a precursor in the synthesis of other

perchlorate salts. Understanding its solubility characteristics is crucial for its effective use in

research, development, and industrial processes.

Solubility of Sodium Perchlorate in Water
Sodium perchlorate is exceptionally soluble in water, and its solubility increases significantly

with temperature. This property is critical for the preparation of concentrated aqueous solutions

used in various chemical and electrochemical applications.

Table 1: Solubility of Sodium Perchlorate in Water at Various Temperatures[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7801141?utm_src=pdf-interest
https://store.astm.org/e1148-02.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C) Solubility ( g/100 g H₂O)

0 169

15 191

25 211

40 243

50 273

75 300

100 330

Note: The data represents the solubility of anhydrous sodium perchlorate.

Solubility of Sodium Perchlorate in Organic
Solvents
Sodium perchlorate also exhibits significant solubility in a variety of polar organic solvents. This

characteristic is particularly important in non-aqueous electrochemistry and organic synthesis.

It is generally insoluble in nonpolar solvents such as benzene, chloroform, and toluene.[2][3]

Table 2: Solubility of Sodium Perchlorate in Various Organic Solvents
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Solvent
Chemical
Formula

Temperature
(°C)

Solubility (
g/100 g
Solvent)

Reference

Acetone C₃H₆O 25 51.8 [1]

Methanol CH₃OH 25 51.35 [1]

Ethanol C₂H₅OH 25 14.7 [1][2]

1-Propanol C₃H₇OH 23 4.89 [1]

1-Butanol C₄H₉OH 23 1.86 [1]

Isobutanol C₄H₉OH 23 0.79 [1][2]

Ethyl Acetate C₄H₈O₂ 23 9.65 [1]

Ethylene Glycol C₂H₆O₂ 25 75.5 [1]

Ethanolamine C₂H₇NO 25 90.8 [1]

Ethylenediamine C₂H₈N₂ 25 30.1 [1]

Liquid Ammonia NH₃ -33 278.3 [1]

Liquid Ammonia NH₃ 0 304.3 [1]

Hydrogen

Peroxide
H₂O₂ 11.4 41 [1]

Hydrogen

Peroxide
H₂O₂ 19 45.6 [1]

Hydrogen

Peroxide
H₂O₂ 40 56.5 [1]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of sodium

perchlorate in a given solvent, based on the isothermal saturation method, also known as the

shake-flask method. This method is considered a reliable technique for measuring equilibrium

solubility.
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Materials and Equipment
Anhydrous sodium perchlorate (analytical grade)

Solvent of interest (high purity)

Thermostatically controlled water bath or incubator

Conical flasks or vials with secure caps

Magnetic stirrer and stir bars or an orbital shaker

Analytical balance (accurate to ±0.1 mg)

Centrifuge

Syringe filters (chemically compatible with the solvent)

Pipettes and other calibrated volumetric glassware

Evaporating dish or weighing boats

Drying oven

Desiccator

Experimental Procedure
Preparation of Saturated Solution:

Add an excess amount of anhydrous sodium perchlorate to a known volume or mass of

the solvent in a conical flask. The presence of undissolved solid is essential to ensure

saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled water bath or incubator set to the desired

temperature.
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Agitate the mixture using a magnetic stirrer or orbital shaker for a sufficient period to reach

equilibrium. This may take several hours to days, depending on the solvent and

temperature. It is recommended to establish the equilibration time through preliminary

experiments by measuring the concentration at different time points until it becomes

constant.

Separation of the Saturated Solution:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-

cooled pipette to the experimental temperature to avoid precipitation or dissolution during

transfer.

To ensure complete removal of any suspended solids, the supernatant should be

centrifuged and/or filtered through a syringe filter that is chemically inert to the solvent.

Determination of Solute Concentration (Gravimetric Method):

Accurately weigh a clean, dry evaporating dish.

Transfer a precisely measured volume or mass of the clear, saturated solution into the

evaporating dish.

Carefully evaporate the solvent in a fume hood or under a gentle stream of nitrogen. For

aqueous solutions, a drying oven set at a temperature below the decomposition point of

sodium perchlorate (around 482°C) can be used.

Once the solvent is fully evaporated, place the evaporating dish containing the solid

residue in a drying oven to ensure all traces of the solvent are removed.

Cool the evaporating dish in a desiccator to room temperature and then weigh it.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:
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Calculate the mass of the dissolved sodium perchlorate by subtracting the initial mass of

the empty evaporating dish from the final constant mass of the dish with the dried residue.

The solubility can then be expressed in various units, such as grams of solute per 100

grams of solvent or grams of solute per 100 mL of solvent.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of sodium

perchlorate solubility using the isothermal saturation method.
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Experimental workflow for solubility determination.
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This comprehensive guide provides essential data and a standardized methodology for the

determination of sodium perchlorate solubility. Accurate and reproducible solubility data are

fundamental for the successful application of this important compound in scientific and

industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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